Cas no 1211540-17-8 (4-fluoro-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-1H-pyrazol-5-amine
• CAS No: 1211540-17-8
• MF: C₃H₄FN₃
• MW: 101.0824
• MDL: MFCD30335337
• CID: 4738545
• PubChem ID: 89165396
• Update Time: 2025-06-16

4-fluoro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-pyrazol-3-amine
• 3-amino-4-fluoropyrazole
• 4-fluoro-1H-pyrazol-5-amine
• D96709
• 1211540-17-8
• 5-Amino-4-fluoropyrazole
• SY322242
• PS-17063
• EN300-181162
• MFCD30335337
• SCHEMBL13765340

• MDL： MFCD30335337
• Inchi： 1S/C3H4FN3/c4-2-1-6-7-3(2)5/h1H,(H3,5,6,7)
• InChI Key： ORLRTNMBWQIKSI-UHFFFAOYSA-N
• SMILES： FC1C([H])=NN([H])C=1N([H])[H]

Computed Properties

• Exact Mass: 101.03892530g/mol
• Monoisotopic Mass: 101.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0

Additional information on 4-fluoro-1H-pyrazol-5-amine

Professional Introduction to 4-Fluoro-1H-pyrazol-5-amine (CAS No. 1211540-17-8)

4-fluoro-1H-pyrazol-5-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. With a CAS number of 1211540-17-8, this heterocyclic amine has garnered considerable attention due to its unique structural and chemical properties. The presence of a fluorine atom at the 4-position and an amine group at the 5-position endows it with distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The compound belongs to the pyrazole class of heterocycles, which are widely recognized for their biological activity and role in numerous therapeutic agents. Pyrazoles exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The introduction of fluorine into the pyrazole ring enhances its metabolic stability and binding affinity, which are critical factors in drug design. This modification is particularly useful in developing small-molecule inhibitors that target enzymes and receptors involved in disease pathways.

In recent years, 4-fluoro-1H-pyrazol-5-amine has been extensively studied for its potential in the development of novel therapeutic agents. One of the most promising applications is in the field of oncology. Researchers have identified that fluorinated pyrazoles can interact with key proteins involved in cancer cell proliferation and survival. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes that are overexpressed in tumor cells. The fluorine atom's ability to increase lipophilicity and binding affinity has been leveraged to design more potent and selective inhibitors.

Another area where 4-fluoro-1H-pyrazol-5-amine has shown significant promise is in the treatment of infectious diseases. The compound's structural framework allows it to mimic natural substrates or bind to specific sites on pathogens, disrupting their life cycles. Recent research has highlighted its efficacy against various bacteria and viruses by interfering with essential metabolic pathways or structural components. This has opened up new avenues for developing antibiotics and antiviral drugs that can overcome existing resistance mechanisms.

The synthesis of 4-fluoro-1H-pyrazol-5-amine (CAS No. 1211540-17-8) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions with fluorinated precursors followed by functional group transformations such as amination. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. The ability to produce this compound reliably is crucial for its continued use in research and industrial applications.

The pharmacokinetic properties of 4-fluoro-1H-pyrazol-5-amine are also subjects of intense investigation. Studies have demonstrated that fluorinated pyrazoles exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when compared to non-fluorinated analogs. This makes them suitable candidates for oral administration and prolonged half-life, which are desirable traits in drug candidates. Additionally, computational modeling techniques have been employed to predict how structural modifications affect pharmacokinetic behavior, aiding in the optimization process.

In conclusion, 4-fluoro-1H-pyrazol-5-amine represents a cornerstone compound in modern drug discovery due to its unique chemical properties and broad range of applications. Its role in developing treatments for cancer, infectious diseases, and other therapeutic areas underscores its importance in pharmaceutical research. As our understanding of its mechanisms of action continues to grow, so too will its utility in creating innovative therapeutic strategies.